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Compound of Interest

Compound Name: 1,6,7-Trimethylnaphthalene

Cat. No.: B047812 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of 1,6,7-Trimethylnaphthalene (CAS No. 2245-38-7). Adherence to these

procedures is critical for ensuring laboratory safety and environmental protection.

I. Chemical and Physical Properties
A summary of the key physical and chemical properties of 1,6,7-Trimethylnaphthalene is

provided below. This information is crucial for safe handling and storage.

Property Value

Molecular Formula C₁₃H₁₄

Molecular Weight 170.25 g/mol [1]

Appearance Solid[1]

Melting Point 24°C / 75°F[2]

Boiling Point 286.8 ± 20.0 °C at 760 mmHg[3]

Flash Point 127.8 ± 12.5 °C[3]

Solubility Insoluble in water

Density 1.0 ± 0.1 g/cm³[3]
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II. Hazard Identification and GHS Classification
1,6,7-Trimethylnaphthalene is classified with the following hazards:

Hazard Class GHS Classification

Acute Toxicity, Oral Category 4 (Harmful if swallowed)[1][4]

Hazardous to the Aquatic Environment, Acute Category 1 (Very toxic to aquatic life)[1][4]

Hazardous to the Aquatic Environment, Chronic
Category 1 (Very toxic to aquatic life with long

lasting effects)[1][4]

Specific Target Organ Toxicity, Single Exposure
May be irritating to mucous membrane and

upper respiratory system[2]

Signal Word:Danger[4]

Hazard Statements:

H302: Harmful if swallowed.[1][4]

H400: Very toxic to aquatic life.[1][4]

H410: Very toxic to aquatic life with long lasting effects.[1][4]

III. Personal Protective Equipment (PPE)
Due to its hazardous nature, appropriate PPE must be worn at all times when handling 1,6,7-
Trimethylnaphthalene.
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PPE Category Specifications

Hand Protection

Chemical-resistant gloves (e.g., Nitrile, Viton®,

or barrier laminate). Inspect gloves prior to use

and change frequently.

Eye/Face Protection
Chemical safety goggles or a face shield where

splashing is possible.

Skin and Body Protection

A lab coat or chemical-resistant apron. For

larger quantities or increased risk of exposure,

chemical-resistant coveralls are recommended.

Respiratory Protection

For operations that may generate dust or

aerosols, a NIOSH-approved respirator with an

organic vapor cartridge and a particulate pre-

filter is required. Ensure proper fit testing and

training.

IV. Operational Plan: Step-by-Step Handling
Procedures
A. Engineering Controls:

Always handle 1,6,7-Trimethylnaphthalene in a well-ventilated area.

Use a certified chemical fume hood for all weighing and transfer operations to minimize

inhalation exposure.

B. Handling Solid Compound:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Designate a

specific area for handling the compound to prevent cross-contamination.

Weighing: Use a balance inside a chemical fume hood or a ventilated balance enclosure.

Use anti-static weighing dishes.
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Transfer: When transferring the solid, use a spatula or scoop. Avoid creating dust. If the

compound is crystalline, handle it gently to prevent particle generation.

Dissolving: If dissolving the solid, add it slowly to the solvent in a flask with stirring. If heating

is required to dissolve, use a heating mantle and a condenser to prevent solvent evaporation

and potential exposure.

C. Emergency Procedures:

Spills: In case of a small spill, cordon off the area. Wearing appropriate PPE, cover the spill

with an inert absorbent material (e.g., vermiculite, sand). Collect the absorbed material into a

labeled, sealed container for hazardous waste disposal. For large spills, evacuate the area

and contact your institution's Environmental Health & Safety (EHS) department.

Fire: Use a dry chemical, carbon dioxide, or foam extinguisher. Do not use water, as it may

spread contamination.

V. First Aid Measures
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Exposure Route First Aid Procedure

Ingestion

Do NOT induce vomiting.[2] Immediately call a

poison control center or physician.[2] Never give

anything by mouth to an unconscious person.[2]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If the person is not

breathing, give artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. If irritation

persists, seek medical attention.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally.[2] Remove contact lenses

if present and easy to do. Continue rinsing.

Seek immediate medical attention.[2]

VI. Disposal Plan
All waste containing 1,6,7-Trimethylnaphthalene must be treated as hazardous waste.

A. Waste Segregation and Collection:

Solid Waste: Collect all solid waste, including contaminated gloves, weigh papers, and

absorbent materials, in a designated, leak-proof, and clearly labeled hazardous waste

container.

Liquid Waste: Collect any solutions containing 1,6,7-Trimethylnaphthalene in a separate,

compatible, and labeled hazardous waste container. Do not mix with other waste streams.

Empty Containers: The original container of 1,6,7-Trimethylnaphthalene should be triple-

rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous

liquid waste.
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B. Labeling and Storage:

All hazardous waste containers must be labeled with "Hazardous Waste," the full chemical

name ("1,6,7-Trimethylnaphthalene"), and the associated hazards (e.g., "Toxic,"

"Environmental Hazard").

Store waste containers in a designated satellite accumulation area, away from incompatible

materials.

C. Final Disposal:

Arrange for the pickup and disposal of all hazardous waste through your institution's EHS

department or a licensed hazardous waste disposal contractor.

VII. Handling and Disposal Workflow
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Workflow for Handling and Disposal of 1,6,7-Trimethylnaphthalene
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Click to download full resolution via product page

Caption: A logical workflow for the safe handling and disposal of 1,6,7-Trimethylnaphthalene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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